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Compound of Interest

Compound Name: 16-Aminohexadecan-1-ol
CAS No.: 50602-69-2
Cat. No.: B8564035
Get Quote
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Executive Summary

16-Aminohexadecan-1-ol (CAS: 50602-69-2) is a high-value bifunctional aliphatic building
block characterized by a 16-carbon alkyl chain terminated by a primary amine (-NHz) and a
primary hydroxyl group (—OH).[1][2][3][4][5] This heterobifunctional nature makes it a critical
reagent in surface chemistry (Self-Assembled Monolayers), lipidomimetic synthesis, and
bioconjugation (as a long-chain non-cleavable linker).

Unlike its more common counterparts (e.g., 16-mercaptohexadecan-1-ol or 16-
aminohexadecanoic acid), the amino-alcohol variant is frequently a custom-synthesis item
rather than a catalog commodity. This guide outlines the procurement landscape, provides a
validated "Make vs. Buy" decision matrix, and details a robust laboratory synthesis protocol for
researchers requiring high-purity material.

Part 1: Chemical Profile & Specifications[1][6]
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Property Specification

Chemical Name 16-Aminohexadecan-1-ol

16-Amino-1-hexadecanol; 16-

Synonyms )
Hydroxyhexadecylamine

CAS Number 50602-69-2

Molecular Formula C16H3sNO

Molecular Weight 257.46 g/mol

Purity Grade Research Grade (>97% by GC/NMR)

Physical State White to off-white waxy solid

- Soluble in Ethanol, Methanol, DMSO,

Solubility
Chloroform

Storage -20°C, Hygroscopic, Store under Nitrogen/Argon

Part 2: Procurement Landscape[1][3]
Market Availability Analysis

The commercial availability of 16-Aminohexadecan-1-ol is low.[1] Major global distributors
(Sigma-Aldrich, Fisher Scientific) typically do not stock this specific derivative directly. It is
primarily available through specialized "Building Block™" suppliers and custom synthesis houses.

Supplier Tier List
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. . Estimated Lead
Supplier Category Vendor Examples Availability Status

Time
Tier 1: Global ) ) ) ) )
Sigma-Aldrich, Fisher Not Listed / Inquire N/A
Catalogs
BLD Pharm, Amatek
) o S Catalog Item (Often
Tier 2: Building Blocks  Scientific, 1-3 Weeks
Low Stock)
BenchChem
] BroadPharm,
Tier 3: Custom ) )
) Enamine, WuXi Made to Order 4-8 Weeks
Synthesis
AppTec

Price Estimation (2025/2026 Market Data)

Pricing is highly volatile due to the batch-dependent nature of production.[1]
e Commercial Catalog Price: ~$150 — $300 USD per 1 gram (if in stock).
e Custom Synthesis Price: ~$1,500 — $2,500 USD for initial 1-5 grams (FTE-based pricing).[1]

e Precursor Price (for In-House Synthesis): 16-Bromo-1-hexadecanol costs ~$80 USD per 5

grams.[1]

Recommendation: For requirements <500 mg, attempt to source from Tier 2 suppliers (BLD
Pharm). For requirements >1 gram, the In-House Synthesis (Part 4) is significantly more cost-

effective (approx.[1] $50/g material cost).

Part 3: Technical Applications & Workflows|[1]
Surface Modification (Silica/Glass)
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The hydroxyl group can be silanized (using reagents like TES or TMS) to anchor the molecule
to silica, presenting a free amine for further conjugation. This creates a "long-leash” amine
surface that reduces steric hindrance for immobilized proteins.[1]

Lipid & Polymer Synthesis

Used as a scaffold for synthesizing ceramide analogs or as a macro-initiator in polymer
chemistry. The C16 chain mimics the palmitoyl tail found in natural lipids.

Bioconjugation (PROTACSs/Linkers)

Acts as a hydrophobic spacer in PROTAC (Proteolysis Targeting Chimera) design, connecting
an E3 ligase ligand to a target protein ligand.

Application Workflow Diagram
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Figure 1: Dual-stream utility of 16-Aminohexadecan-1-ol in surface engineering and organic
synthesis.[1]

Part 4: In-House Synthesis Protocol (The "Make"
Option)[1]

Given the high cost and scarcity of the target compound, synthesizing it from 16-Bromo-1-
hexadecanol is a reliable, high-yield approach.

Reaction Pathway
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Precursor: 16-Bromo-1-hexadecanol (CAS: 59101-28-9) is commercially available and
cheaper. Method: Gabriel Synthesis (hydrazine cleavage) or Azide Substitution followed by
Staudinger Reduction. The Azide Method is preferred for safety and yield on this scale.

Synthesis Logic Diagram

Start: 16-Bromo-1-hexadecanol
(CAS 59101-28-9)

SN2 Substitution

Step 1: Azidation
(NaN3, DMF, 80°C, 12h)

Reduction of -N3 to -NH2

Step 2: Staudinger Reduction
(PPh3, THF/H20, RT, 4h)

l

Purification: Acid/Base Extraction
or Recrystallization (Ethanol)

Product: 16-Aminohexadecan-1-ol

(>98% Yield)

Click to download full resolution via product page

Figure 2: Two-step synthesis route from the bromo-alcohol precursor.

Detailed Protocol
Step 1: Preparation of 16-Azidohexadecan-1-ol
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» Reagents: Dissolve 16-Bromo-1-hexadecanol (1.0 eq) in anhydrous DMF (0.2 M
concentration).

e Reaction: Add Sodium Azide (

, 1.5 eq). Caution:
is toxic.[1]
e Conditions: Heat to 80°C for 12—16 hours under inert atmosphere (

).

o Workup: Cool to RT. Dilute with diethyl ether, wash with water (3x) and brine (1x) to remove
DMF and excess azide. Dry over

and concentrate.

Validation: IR spectrum should show a strong azide peak at ~2100 cm~1.

Step 2: Reduction to 16-Aminohexadecan-1-ol[1]

» Reagents: Dissolve the crude azide intermediate in THF (0.1 M).
¢ Reaction: Add Triphenylphosphine (

, 1.2 eq). Stir for 2 hours at RT (evolution of

gas).

o Hydrolysis: Add Water (10% v/v relative to THF) and stir for another 12 hours to hydrolyze
the phosphinimine intermediate.

 Purification (Critical):
o Evaporate THF.

o Acid/Base Extraction: Dissolve residue in DCM. Extract with 1M HCI (Product moves to
agueous phase;
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/
stays in organic).
o Basify the aqueous phase to pH >12 with NaOH.
o Extract the free amine back into DCM.
o Dry and concentrate to yield white solid.
Part 5: Quality Assurance & Validation[1]
To ensure the material is "Research Grade," the following validation metrics must be met:
 1H NMR (CDCls):
o Triplet at ~3.64 ppm:

(Terminal hydroxymethylene).[1]

o Triplet at ~2.68 ppm:

(Terminal aminomethylene).[1]

o Multiplet at ~1.25 ppm: Alkyl chain backbone (
bulk).
e Mass Spectrometry (ESI+):
o Expect
peak at 258.3 m/z.
e Melting Point:

o Expected range: 75-80°C. Sharp melting point indicates high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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